molecular formula C20H30S2 B1589189 5,5'-Dihexyl-2,2'-bithiophene CAS No. 211737-46-1

5,5'-Dihexyl-2,2'-bithiophene

Cat. No. B1589189
CAS RN: 211737-46-1
M. Wt: 334.6 g/mol
InChI Key: RVQZMWDOMFSYKE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5,5'-Dihexyl-2,2'-bithiophene is a polycyclic aromatic hydrocarbon (PAH) that has been extensively studied in recent years due to its unique properties. It is a conjugated molecule that can be used in a variety of applications, including organic electronics, optoelectronics, and sensing. It has been used in the synthesis of polymers, dyes, and materials for energy storage and conversion. The molecule is composed of two hexyl-substituted thiophene rings connected by a methylene bridge. It has a high degree of planarity and is highly soluble in common organic solvents.

Scientific Research Applications

Electropolymerization and Capacitive Properties

5,5'-Dihexyl-2,2'-bithiophene derivatives have been utilized in the electropolymerization process to create polymers with notable electrochemical performances. These polymers demonstrate good cyclic ability and favorable capacitive performance, making them promising electrode materials for supercapacitors. Such applications are evident in the synthesis and analysis of polymers like PBEDOT-BT-BH, PBEDOT-BT-BO, and PBEDOT-BT-BD, exhibiting specific capacitance and energy density values suitable for high-energy-density devices (Mo et al., 2015).

Photovoltaic Applications

Bithiophene-based conjugated polymers have shown great potential in organic photovoltaic applications. These polymers, with desirable absorption attributes, serve as excellent candidates for light-harvesting materials. Studies on polymers containing 5,5'-[2,2']bithiophene reveal that they can achieve high short-circuit current, an essential feature for efficient solar energy conversion (Zhu et al., 2007).

Organic Solar Cells

In the field of organic solar cells (OSCs), star-shaped molecules with 4,4'-dihexyl-2,2'-bithiophene (bT) have been synthesized for use as donor materials. These compounds exhibit broad absorption bands and high power conversion efficiencies, indicating their suitability for solution-processed bulk-heterojunction OSCs (Zhang et al., 2011).

Luminescent and Electrochemical Properties

Studies on polyhydroxyl oligothiophenes, incorporating 5,5'-diarylated 2,2'-bithiophenes, have revealed interesting luminescent and electrochemical properties. These properties make them suitable for applications in light-emitting devices and other optoelectronic applications (Barbarella et al., 1994).

Supercapacitor Electrode Material

The development of carboxylate-substituted polythiophenes, including 2,2'-bithiophene derivatives, for supercapacitor applications has shown promising results. These materials exhibit efficient energy storage capabilities, qualifying them as potential candidates for advanced supercapacitor technologies (Wang et al., 2019).

properties

IUPAC Name

2-hexyl-5-(5-hexylthiophen-2-yl)thiophene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H30S2/c1-3-5-7-9-11-17-13-15-19(21-17)20-16-14-18(22-20)12-10-8-6-4-2/h13-16H,3-12H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RVQZMWDOMFSYKE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCC1=CC=C(S1)C2=CC=C(S2)CCCCCC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H30S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90441903
Record name DH-2T
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90441903
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

334.6 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

211737-46-1
Record name DH-2T
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90441903
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
5,5'-Dihexyl-2,2'-bithiophene
Reactant of Route 2
Reactant of Route 2
5,5'-Dihexyl-2,2'-bithiophene
Reactant of Route 3
Reactant of Route 3
5,5'-Dihexyl-2,2'-bithiophene
Reactant of Route 4
Reactant of Route 4
5,5'-Dihexyl-2,2'-bithiophene
Reactant of Route 5
Reactant of Route 5
5,5'-Dihexyl-2,2'-bithiophene
Reactant of Route 6
Reactant of Route 6
5,5'-Dihexyl-2,2'-bithiophene

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.